![molecular formula C20H21Cl2N3O B3123325 (E)-N-(3-chlorophenyl)-3-[4-(4-chlorophenyl)piperazin-1-yl]but-2-enamide CAS No. 306977-28-6](/img/structure/B3123325.png)
(E)-N-(3-chlorophenyl)-3-[4-(4-chlorophenyl)piperazin-1-yl]but-2-enamide
Overview
Description
(E)-N-(3-chlorophenyl)-3-[4-(4-chlorophenyl)piperazin-1-yl]but-2-enamide is a useful research compound. Its molecular formula is C20H21Cl2N3O and its molecular weight is 390.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Disposition of Arylpiperazine Derivatives
Arylpiperazine derivatives, known for their clinical applications in treating depression, psychosis, and anxiety, undergo extensive pre-systemic and systemic metabolism. The metabolism involves CYP3A4-dependent N-dealkylation forming 1-aryl-piperazines, which have varied effects on serotonin receptors and other neurotransmitter receptors. These metabolites show extensive tissue distribution, including the brain, and are primarily biotransformed by CYP2D6-dependent oxidation. The individual variability in metabolite-to-parent drug ratios highlights the complexity of their pharmacokinetics and pharmacodynamics (Caccia, 2007).
Synthesis of N-heterocycles via Sulfinimines
Chiral sulfinamides, particularly tert-butanesulfinamide, have emerged as significant chiral auxiliaries in the stereoselective synthesis of amines and their derivatives. This methodology facilitates access to structurally diverse N-heterocycles, crucial for natural products and therapeutically relevant compounds (Philip et al., 2020).
Therapeutic Uses of Piperazine Derivatives
Piperazine, a versatile medicinally important scaffold, is central to numerous marketed drugs for various therapeutic applications, including antipsychotic, antidepressant, anticancer, and anti-inflammatory agents. Modifications to the substitution pattern on the piperazine nucleus significantly impact the medicinal potential of resultant molecules, suggesting a broad pharmacological applicability (Rathi et al., 2016).
Environmental Impact of Organochlorine Compounds
The environmental consequences of chlorophenols, including 3-chlorophenol, have been evaluated. While these compounds generally exert moderate toxic effects on mammalian and aquatic life, their persistence and bioaccumulation potential can vary significantly depending on environmental conditions, indicating the environmental relevance of chlorophenyl compounds (Krijgsheld & Gen, 1986).
Anti-mycobacterial Activity of Piperazine and Its Analogues
Piperazine derivatives have shown significant anti-mycobacterial activity, especially against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This review highlights the potential of piperazine as a vital building block in developing anti-mycobacterial agents, underlining its importance in medicinal chemistry (Girase et al., 2020).
Properties
IUPAC Name |
(E)-N-(3-chlorophenyl)-3-[4-(4-chlorophenyl)piperazin-1-yl]but-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21Cl2N3O/c1-15(13-20(26)23-18-4-2-3-17(22)14-18)24-9-11-25(12-10-24)19-7-5-16(21)6-8-19/h2-8,13-14H,9-12H2,1H3,(H,23,26)/b15-13+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUYVYCUZMJGYBK-FYWRMAATSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)NC1=CC(=CC=C1)Cl)N2CCN(CC2)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(=O)NC1=CC(=CC=C1)Cl)/N2CCN(CC2)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21Cl2N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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